Cas no 1250161-43-3 (2-amino-N-methylpyrimidine-5-sulfonamide)

• Product Name: 2-amino-N-methylpyrimidine-5-sulfonamide
• CAS No: 1250161-43-3
• MF: C₅H₈N₄O₂S
• MW: 188.207618713379
• CID: 5231679
• Update Time: 2025-10-22

2-amino-N-methylpyrimidine-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-N-methylpyrimidine-5-sulfonamide
• 5-Pyrimidinesulfonamide, 2-amino-N-methyl-

• Inchi： 1S/C5H8N4O2S/c1-7-12(10,11)4-2-8-5(6)9-3-4/h2-3,7H,1H3,(H2,6,8,9)
• InChI Key： NWSZZXDKLNKQAS-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N)N=C1)(NC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 226
• XLogP3: -1.2
• Topological Polar Surface Area: 106

Additional information on 2-amino-N-methylpyrimidine-5-sulfonamide

Comprehensive Overview of 2-amino-N-methylpyrimidine-5-sulfonamide (CAS No. 1250161-43-3)

2-amino-N-methylpyrimidine-5-sulfonamide (CAS No. 1250161-43-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyrimidine core and sulfonamide functional group, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for synthesizing novel therapeutic agents, especially in the fields of kinase inhibitors and antimicrobial agents.

The molecular structure of 2-amino-N-methylpyrimidine-5-sulfonamide features a pyrimidine ring substituted with an amino group at the 2-position and a methylsulfonamide moiety at the 5-position. This unique arrangement contributes to its reactivity and versatility in chemical synthesis. Recent studies highlight its utility in designing small-molecule inhibitors, which are crucial for targeting specific enzymes involved in disease pathways. The compound's CAS No. 1250161-43-3 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry.

In the context of current research trends, 2-amino-N-methylpyrimidine-5-sulfonamide aligns with the increasing demand for precision medicine and targeted therapies. Its potential applications in treating conditions such as cancer and infectious diseases have made it a subject of intense investigation. For instance, its derivatives are being explored for their ability to modulate protein-protein interactions, a hot topic in drug discovery. Additionally, its sulfonamide group is known to enhance binding affinity to biological targets, making it a valuable scaffold for lead optimization.

From a synthetic chemistry perspective, 2-amino-N-methylpyrimidine-5-sulfonamide offers several advantages. Its high purity and stability under standard laboratory conditions make it a reliable reagent for multi-step synthesis. Researchers often utilize this compound in parallel synthesis and combinatorial chemistry to generate diverse libraries of bioactive molecules. The compound's CAS No. 1250161-43-3 is commonly referenced in patents and publications, underscoring its relevance in intellectual property related to pharmaceutical innovations.

Environmental and safety considerations are also critical when working with 2-amino-N-methylpyrimidine-5-sulfonamide. While it is not classified as a hazardous material, proper handling protocols should be followed to ensure laboratory safety. The compound's biodegradability and ecotoxicological profile are areas of ongoing research, particularly as the pharmaceutical industry moves toward green chemistry principles. These aspects are increasingly important to regulatory agencies and sustainability-focused organizations.

In summary, 2-amino-N-methylpyrimidine-5-sulfonamide (CAS No. 1250161-43-3) is a promising compound with broad applications in medicinal chemistry and drug development. Its unique structural features and versatility make it a valuable tool for researchers aiming to address unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the search for next-generation therapeutics.